![molecular formula C10H18N2O2 B7512342 N-(3-oxo-3-piperidin-1-ylpropyl)acetamide](/img/structure/B7512342.png)
N-(3-oxo-3-piperidin-1-ylpropyl)acetamide
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Overview
Description
N-(3-oxo-3-piperidin-1-ylpropyl)acetamide, also known as NPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. NPPA is a white crystalline powder that is soluble in water and has a molecular weight of 214.25 g/mol.
Mechanism of Action
The mechanism of action of N-(3-oxo-3-piperidin-1-ylpropyl)acetamide is not fully understood, but it is believed to act by inhibiting the aggregation of proteins such as amyloid beta and alpha-synuclein. It has also been found to modulate the activity of enzymes such as acetylcholinesterase and monoamine oxidase, which are involved in the regulation of neurotransmitters in the brain.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the aggregation of amyloid beta and alpha-synuclein proteins, which are known to play a key role in the pathogenesis of neurodegenerative diseases. It has also been found to modulate the activity of enzymes such as acetylcholinesterase and monoamine oxidase, which are involved in the regulation of neurotransmitters in the brain.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(3-oxo-3-piperidin-1-ylpropyl)acetamide is its potential applications in various fields such as medicine, agriculture, and materials science. It is also relatively easy to synthesize and purify, making it a suitable candidate for large-scale production.
One of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments. It also has a relatively short half-life in the body, which can limit its effectiveness as a therapeutic agent.
Future Directions
There are several future directions for the study of N-(3-oxo-3-piperidin-1-ylpropyl)acetamide. In medicine, further studies are needed to determine the efficacy and safety of this compound as a therapeutic agent for neurodegenerative diseases. In agriculture, more research is needed to determine the optimal conditions for the use of this compound as a plant growth regulator. In materials science, further studies are needed to explore the potential applications of this compound as a precursor for the synthesis of functional materials.
In conclusion, this compound is a chemical compound that has potential applications in various fields such as medicine, agriculture, and materials science. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in these fields.
Synthesis Methods
N-(3-oxo-3-piperidin-1-ylpropyl)acetamide can be synthesized through the reaction between piperidine-3-carboxylic acid and N-(tert-butoxycarbonyl)-3-chloropropionamide. The reaction is carried out in the presence of a base such as triethylamine and a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The product is then purified through recrystallization to obtain pure this compound.
Scientific Research Applications
N-(3-oxo-3-piperidin-1-ylpropyl)acetamide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. It has been found to inhibit the aggregation of amyloid beta and alpha-synuclein proteins, which are known to play a key role in the pathogenesis of these diseases.
In agriculture, this compound has been used as a plant growth regulator to enhance the yield and quality of crops. It has been found to promote the growth of roots and shoots, increase chlorophyll content, and improve stress tolerance in plants.
In materials science, this compound has been used as a precursor for the synthesis of various functional materials such as metal-organic frameworks, which have potential applications in gas storage, catalysis, and drug delivery.
properties
IUPAC Name |
N-(3-oxo-3-piperidin-1-ylpropyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O2/c1-9(13)11-6-5-10(14)12-7-3-2-4-8-12/h2-8H2,1H3,(H,11,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBZBQFDPWIDTKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCC(=O)N1CCCCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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